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Compound of Interest

Compound Name: 2-(N-Ethylanilino)ethanol

Cat. No.: B147036

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key suppliers of 2-(N-
Ethylanilino)ethanol for research purposes. It includes a comprehensive table of suppliers
with product specifications, a detailed experimental protocol for a common application, and
visualizations of a relevant biological signaling pathway. This guide is intended to assist
researchers in sourcing this chemical compound and understanding its practical application in
a laboratory setting.

Key Suppliers and Product Specifications

2-(N-Ethylanilino)ethanol is available from several reputable chemical suppliers that cater to
the research and development community. The following table summarizes key suppliers and
their typical product specifications for easy comparison.
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Molecular
. Product CAS Molecular . .
Supplier Weight ( Purity Form
Name Number Formula
g/mol )
_ 2-(N-
Sigma- . )
. Ethylanilino  92-50-2 C10H15NO 165.23 >99% Solid
Aldrich
)ethanol
2-(N-
TCI . >98.0% _
) Ethylanilino  92-50-2 C10H1sNO 165.23 Solid
America (GC)
)ethanol
Santa Cruz  2-(N-
Biotechnol Ethylanilino  92-50-2 C10H15sNO 165.23 - -
ogy )ethanol
2-(N-
J&K .
o Ethylanilino  92-50-2 C10H15NO 165.23 99% -
Scientific
)ethanol
2-(N-
BOC .
) Ethylanilino  92-50-2 C10H1sNO - - -
Sciences
)ethanol

Experimental Protocol: Synthesis of an Azo Dye
(Disperse Red 1)

2-(N-Ethylanilino)ethanol is a key precursor in the synthesis of various dyes. One common
application is in the preparation of azo dyes through a coupling reaction. The following protocol
details the synthesis of Disperse Red 1, where 2-(N-Ethylanilino)ethanol acts as the coupling
agent.

Materials:
e p-Nitroaniline
o Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b147036?utm_src=pdf-body
https://www.benchchem.com/product/b147036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2-(N-Ethylanilino)ethanol

Sodium Hydroxide (NaOH)

Ethanol

Distilled Water

e Ice

Procedure:

Step 1: Diazotization of p-Nitroaniline

 In a beaker, dissolve a specific molar amount of p-nitroaniline in a mixture of concentrated
hydrochloric acid and water.

o Cool the resulting solution to 0-5 °C in an ice bath with constant stirring.

» Prepare a solution of sodium nitrite (1.0-1.1 molar equivalents) in cold distilled water.

e Slowly add the sodium nitrite solution dropwise to the cooled p-nitroaniline solution, ensuring
the temperature remains between 0-5 °C.

 Stir the mixture for an additional 30 minutes at this temperature to ensure the complete
formation of the diazonium salt. The resulting solution contains the diazonium salt of p-
nitroaniline.

Step 2: Azo Coupling Reaction

* In a separate beaker, dissolve 2-(N-Ethylanilino)ethanol (1 molar equivalent) in an
appropriate solvent, such as a dilute acidic solution (e.g., acetic acid).

e Cool this solution to 0-5 °C in an ice bath.

e Slowly add the cold diazonium salt solution from Step 1 to the cold 2-(N-
Ethylanilino)ethanol solution with vigorous stirring.
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e Maintain the temperature at 0-5 °C and adjust the pH of the reaction mixture to be weakly
acidic (pH 4-5) to facilitate the coupling reaction.

» Abrightly colored precipitate of the azo dye (Disperse Red 1) will form.

» Continue stirring the mixture in the ice bath for 1-2 hours to ensure the reaction goes to
completion.

Step 3: Isolation and Purification
o Collect the precipitated dye by vacuum filtration.
e Wash the solid product thoroughly with cold water.

e The crude dye can be further purified by recrystallization from a suitable solvent, such as
ethanol.

Biological Activity and Signaling Pathway

Recent research has identified 2-(N-Ethylanilino)ethanol as a selective inhibitor of ErbB2
(also known as HER2/Neu), a receptor tyrosine kinase.[1] Overexpression of ErbB2 is
implicated in various cancers, making it a significant therapeutic target. Inhibition of ErbB2 can
lead to the induction of apoptosis (programmed cell death) in cancer cells.

The ErbB2 signaling pathway is a complex network that regulates cell proliferation,
differentiation, and survival.[2][3] Ligand binding to ErbB family receptors (EGFR, ErbB3,
ErbB4) leads to the formation of heterodimers with ErbB2.[4] This dimerization activates the
intrinsic kinase activity of the receptors, leading to autophosphorylation of tyrosine residues in
their cytoplasmic tails.[1] These phosphorylated sites serve as docking points for various
signaling proteins, initiating downstream cascades such as the RAS/RAF/MAPK and PI3K/Akt
pathways, which are crucial for cell growth and survival.[3][5]

By inhibiting ErbB2, 2-(N-Ethylanilino)ethanol can disrupt these downstream signaling
pathways, leading to cell cycle arrest and apoptosis.

Visualizations
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The following diagrams illustrate the experimental workflow for azo dye synthesis and the
ErbB2 signaling pathway.

Step 2: Azo Coupling Step 3: Isolation & Purification
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Caption: Experimental workflow for the synthesis of Disperse Red 1.
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Caption: Simplified ErbB2 (HERZ2) signaling pathway and the inhibitory action of 2-(N-
Ethylanilino)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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